N1,N3-dimethyl-N1-(thiazol-2-yl)propane-1,3-diamine

• Molecular Formula: C8H15N3S
• Molecular Weight: 185.29 g/mol
• IUPAC Name: N,N'-dimethyl-N'-(1,3-thiazol-2-yl)propane-1,3-diamine
• InChI: InChI=1S/C8H15N3S/c1-9-4-3-6-11(2)8-10-5-7-12-8/h5,7,9H,3-4,6H2,1-2H3
• InChI Key: MIUMQVHWCYZFLJ-UHFFFAOYSA-N
• Canonical SMILES: CNCCCN(C)C1=NC=CS1

Description

N1,N3-dimethyl-N1-(thiazol-2-yl)propane-1,3-diamine is a useful research compound. Its molecular formula is C8H15N3S and its molecular weight is 185.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2.45 g (24.0 mmol) N,N3-dimethylpropane-1,3-diamine was added to 0.36 ml (4.0 mmol) 2-bromothiazole and heated to 120° C. for 1 h. After cooling to RT, dilution with water and chloroform took place. The phases were separated and the aqueous phase was extracted with chloroform. The combined organic phases were dried over MgSO4, filtered, and concentrated in vacuo. Column chromatography (SiO2, DCE/MeOH/25% aq. NH3-soln 4:4:1) was carried out on the residue, yielding 440 mg (2.4 mmol, 59%) N1,N3-dimethyl-N1-(thiazol-2-yl)propane-1,3-diamine.